Cas no 1351630-86-8 (3-(5-chlorothiophene-2-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate)

• Product Name: 3-(5-chlorothiophene-2-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate
• CAS No: 1351630-86-8
• MF: C₁₇H₁₈ClFN₂O₄S₂
• MW: 432.917224407196
• CID: 6388316
• PubChem ID: 71794353
• Update Time: 2025-05-22

3-(5-chlorothiophene-2-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 3-(5-chlorothiophene-2-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate
• CHEMBL4973262
• [3-[(5-chlorothiophen-2-yl)sulfonylamino]cyclohexyl] N-(4-fluorophenyl)carbamate
• F6250-0595
• 1351630-86-8
• VU0541385-1
• AKOS024544808
• 3-(5-chlorothiophene-2-sulfonamido)cyclohexyl (4-fluorophenyl)carbamate

• Inchi： 1S/C17H18ClFN2O4S2/c18-15-8-9-16(26-15)27(23,24)21-13-2-1-3-14(10-13)25-17(22)20-12-6-4-11(19)5-7-12/h4-9,13-14,21H,1-3,10H2,(H,20,22)
• InChI Key： DNOCIVDUSHGNCS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(NC1CCCC(C1)OC(NC1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 432.0380553g/mol
• Monoisotopic Mass: 432.0380553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 3-(5-chlorothiophene-2-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate

Comprehensive Overview of 3-(5-chlorothiophene-2-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate (CAS No. 1351630-86-8)

3-(5-chlorothiophene-2-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate (CAS No. 1351630-86-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a chlorothiophene moiety with a cyclohexyl sulfonamido group and a fluorophenyl carbamate segment, making it a versatile candidate for various applications. Researchers are particularly interested in its potential as a enzyme inhibitor or receptor modulator, given its unique structural features.

The compound's CAS No. 1351630-86-8 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in modern synthetic chemistry. Its 5-chlorothiophene-2-sulfonamido component is known for enhancing bioactivity, while the 4-fluorophenyl group contributes to metabolic stability. These attributes make it a subject of interest for drug discovery and material science applications. Recent studies highlight its potential in addressing challenges like antibiotic resistance and sustainable agriculture, aligning with global research trends.

From a synthetic perspective, 3-(5-chlorothiophene-2-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate exemplifies the convergence of heterocyclic chemistry and carbamate derivatives. Its thiophene-sulfonamide linkage offers electron-rich sites for further functionalization, a feature exploited in structure-activity relationship (SAR) studies. The compound's lipophilicity and hydrogen-bonding capacity are often discussed in forums focusing on molecular design and bioavailability optimization.

In analytical chemistry, the characterization of CAS 1351630-86-8 involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS). Its thermal stability and solubility profile are critical parameters for formulation scientists, especially when exploring its use in nanoparticle drug delivery systems. These aspects resonate with current searches for green chemistry solutions and precision medicine technologies.

The agrochemical sector has also shown interest in derivatives of 3-(5-chlorothiophene-2-sulfonamido)cyclohexyl N-(4-fluorophenyl)carbamate, particularly for developing next-generation pesticides with lower environmental impact. Its chlorothiophene core aligns with trends toward target-specific pest control, reducing non-target organism effects. This connects with popular queries about biodegradable agrochemicals and integrated pest management (IPM) strategies.

Regulatory perspectives on CAS 1351630-86-8 emphasize its compliance with REACH and FDA guidelines for research chemicals. Safety data sheets highlight standard handling protocols, while patent literature reveals its inclusion in combinatorial libraries for high-throughput screening. Such details address frequent searches about compound licensing and intellectual property in specialty chemicals.

Future research directions for this compound may explore its crystal engineering potential or role in photodynamic therapy, topics trending in materials science communities. The integration of machine learning in predicting its ADMET properties represents another frontier, responding to growing interest in AI-assisted drug development. As sustainability becomes paramount, methodologies for catalytic synthesis of such sulfonamide-carbamate hybrids will likely gain traction.